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Compound of Interest

Compound Name: Aluminum bromide

Cat. No.: B048194 Get Quote

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive risk assessment and established safety protocols within

your institution. Always consult your organization's safety guidelines and the Safety Data Sheet

(SDS) for aluminum bromide before handling this chemical.

Troubleshooting Guides
This section provides solutions to common problems encountered during experiments involving

aluminum bromide, with a focus on managing its violent reaction with water.
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Issue Possible Cause(s) Recommended Action(s)

Unexpectedly vigorous

reaction or fuming upon

opening the aluminum bromide

container.

Exposure to atmospheric

moisture.

Immediately close the

container if safe to do so. Work

in a fume hood with the sash

lowered. Ensure all glassware

and reagents are scrupulously

dry. Store aluminum bromide in

a tightly sealed container in a

dry, cool, and well-ventilated

area, preferably under an inert

atmosphere like nitrogen.

Sudden and uncontrolled

temperature increase

(exotherm) during a reaction.

Uncontrolled addition of a

protic reagent (e.g., water,

alcohol).[1][2] Inadequate

cooling or stirring.

Immediately cease addition of

the reagent. Enhance cooling

by using an ice bath or other

cooling system. Increase

stirring speed to improve heat

dissipation.[3] If the reaction is

approaching a dangerous

runaway state, be prepared to

execute an emergency

shutdown procedure.

Formation of a white solid and

corrosive fumes during

reaction workup.

Hydrolysis of aluminum

bromide by water.[1]

This is the expected result of

the reaction between

aluminum bromide and water,

producing aluminum hydroxide

and hydrobromic acid (HBr)

fumes.[4] Ensure the workup is

performed in a well-ventilated

fume hood.

Difficulty in controlling the

reaction rate.

Reaction initiated at too high a

temperature. Rate of reagent

addition is too fast.

Start the reaction at a lower

temperature (e.g., 0 °C) to

moderate the initial exotherm.

[3] Add the reactive reagent

slowly and dropwise,
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monitoring the internal

temperature closely.

Spill of solid aluminum

bromide.
Accidental mishandling.

Evacuate the area if

necessary. Do NOT use water

to clean up the spill. Cover the

spill with a dry, inert absorbent

material such as sand or

sodium carbonate.[5] Collect

the mixture in a sealed

container for proper disposal.

Frequently Asked Questions (FAQs)
Q1: What happens when aluminum bromide reacts with water?

A1: Aluminum bromide (AlBr₃) reacts violently and exothermically with water (H₂O) in a

hydrolysis reaction. This reaction produces aluminum hydroxide (Al(OH)₃) and hydrogen

bromide (HBr) gas, which is a corrosive and toxic fume.[1][4] The reaction is highly energetic

and can cause boiling and splattering of the reaction mixture.

The balanced chemical equation is: AlBr₃(s) + 3H₂O(l) → Al(OH)₃(s) + 3HBr(g)[4]

Q2: What are the primary hazards associated with the aluminum bromide and water reaction?

A2: The primary hazards include:

Extreme Heat Generation: The reaction is highly exothermic, which can lead to a rapid

increase in temperature and pressure, potentially causing the reaction vessel to fail.[2][3]

Toxic and Corrosive Fumes: The reaction releases hydrogen bromide (HBr) gas, which is

corrosive to the respiratory tract, skin, and eyes.

Violent Reaction/Explosion: The rapid evolution of gas and heat can cause the mixture to boil

violently or even explode, especially if water is added to a large amount of aluminum
bromide.[6]

Q3: Can I use water to extinguish a fire involving aluminum bromide?
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A3: No, you must NEVER use water to extinguish a fire involving aluminum bromide. The

violent reaction with water will exacerbate the situation. Use a Class D fire extinguisher (for

combustible metals) or dry extinguishing agents like sand or sodium carbonate.[5]

Q4: How should I properly store anhydrous aluminum bromide?

A4: Anhydrous aluminum bromide should be stored in a tightly sealed, waterproof container in

a cool, dry, and well-ventilated area, away from moisture and incompatible materials such as

alcohols and strong acids. Storing under an inert atmosphere, such as nitrogen, is

recommended to prevent reaction with atmospheric moisture.

Q5: What personal protective equipment (PPE) is required when handling aluminum
bromide?

A5: Appropriate PPE includes:

Eye Protection: Chemical safety goggles and a face shield.[7]

Skin Protection: A flame-retardant lab coat and chemical-resistant gloves (e.g., nitrile

rubber).[7]

Respiratory Protection: Work should be conducted in a certified chemical fume hood. In

situations with a risk of exposure to fumes, a respirator may be necessary.[7]

Experimental Protocols
Protocol 1: Controlled Quenching of Aluminum Bromide
with Isopropanol
This protocol describes a safer method for neutralizing small quantities of residual aluminum
bromide using a less reactive alcohol, isopropanol, followed by a final quench with water. This

procedure should be performed in a chemical fume hood.

Materials:

Reaction vessel containing residual aluminum bromide

Anhydrous isopropanol
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Deionized water

Inert solvent (e.g., toluene or hexane)

Dropping funnel

Stirring apparatus (magnetic or mechanical)

Cooling bath (e.g., ice-water bath)

Thermometer or temperature probe

Procedure:

Inert Atmosphere: Ensure the reaction vessel is under an inert atmosphere (e.g., nitrogen or

argon) to prevent contact with atmospheric moisture.[3]

Dilution: Dilute the aluminum bromide residue with a dry, inert solvent like toluene. This

helps to dissipate heat generated during quenching.[3]

Cooling: Cool the diluted mixture to 0 °C using an ice-water bath.[3]

Slow Addition of Isopropanol: Slowly add anhydrous isopropanol dropwise from an addition

funnel while vigorously stirring the mixture.[3] Monitor the internal temperature closely and

maintain it at or below 10 °C. The reaction with isopropanol is less vigorous than with water.

Observation: Continue the slow addition of isopropanol. If the rate of gas evolution or

temperature rise increases significantly, pause the addition until the reaction subsides.

Completion of Isopropanol Quench: Once the addition of isopropanol no longer produces a

significant exotherm or gas evolution, the initial quenching is complete.

Water Quench: After the reaction with isopropanol has ceased, slowly add a 1:1 mixture of

isopropanol and water dropwise, continuing to monitor the temperature.[3]

Final Water Addition: Once the isopropanol-water mixture addition is complete and no further

reaction is observed, deionized water can be slowly added to ensure all reactive species are

neutralized.
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Neutralization and Disposal: The final aqueous solution can be neutralized with a suitable

base (e.g., sodium bicarbonate) before disposal according to your institution's hazardous

waste guidelines.

Quantitative Data Summary
Property Value Reference

Molar Mass 266.69 g/mol [8]

Melting Point 97.5 °C [9]

Boiling Point 255 °C [9]

Standard Enthalpy of

Formation (ΔHf°)
-527.5 kJ/mol [8]

Note: A specific value for the enthalpy of hydrolysis for aluminum bromide is not readily

available in the searched literature. However, the reaction is consistently described as violently

exothermic.
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Caption: Controlled Quenching Workflow for Aluminum Bromide.
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Caption: Hazards of Aluminum Bromide and Water Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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